Cas no 755034-85-6 (methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate)

• Product Name: methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate
• CAS No: 755034-85-6
• MF: C₁₃H₁₆INO₄
• MDL: MFCD28359632
• CID: 1774092
• PubChem ID: 69219428
• Update Time: 2025-08-03

methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-iodo-, methylester
• methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate

• MDL： MFCD28359632
• Inchi： InChI=1S/C13H16INO4/c1-13(2,3)19-12(17)15-10-6-5-8(7-9(10)14)11(16)18-4/h5-7H,1-4H3,(H,15,17)
• InChI Key： NEYWXKCBGITSSQ-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=C(I)C=C(C(OC)=O)C=C1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate

Professional Introduction to Methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate (CAS No. 755034-85-6)

Methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate, with the chemical formula C₁₄H₁₅INO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number CAS NO. 755034-85-6, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of an iodine atom and a tert-butoxycarbonyl (Boc) protecting group, make it a valuable tool for researchers exploring novel therapeutic agents.

The methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate molecule is characterized by its benzoic acid derivative backbone, which is a common scaffold in medicinal chemistry due to its biological activity and ease of functionalization. The iodine substituent at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are pivotal in drug discovery, enabling the rapid assembly of novel heterocyclic compounds that may exhibit desirable pharmacological properties.

The (tert-butoxy)carbonylamino group attached to the benzoate moiety plays a critical role in protecting the amino functionality during synthetic transformations. This protection strategy is essential for preventing unwanted side reactions and ensuring high yields in multi-step syntheses. The Boc group is particularly favored in pharmaceutical applications due to its stability under a wide range of conditions and its ease of removal under mild acidic conditions, allowing for selective deprotection when needed.

Recent advancements in synthetic methodologies have highlighted the importance of methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate in the development of small-molecule drugs. For instance, researchers have leveraged this compound to synthesize inhibitors targeting various disease pathways. One notable area of research involves its use in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodine atom facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups that can modulate enzyme activity.

In addition to kinase inhibitors, methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate has been utilized in the synthesis of antiviral agents. The structural motif of benzoic acid derivatives is well-documented for its ability to interact with viral proteases and polymerases, making it a promising scaffold for drug design. By incorporating functional groups such as the Boc-protected amino group, chemists can fine-tune the properties of these compounds to enhance their binding affinity and selectivity against viral targets.

The pharmaceutical industry has also explored the use of methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate in developing neuroprotective agents. Studies have shown that benzoic acid derivatives can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems. The presence of an iodine atom allows for further derivatization via cross-coupling reactions, enabling the creation of analogs with enhanced potency and reduced side effects.

Another emerging application of this compound is in the field of materials science, where it serves as a precursor for synthesizing functional polymers and coatings. The benzoic acid core can be polymerized or incorporated into polymer matrices to enhance material properties such as thermal stability and mechanical strength. Additionally, the iodine substituent can be used to introduce luminescent or conductive functionalities, making these materials suitable for use in optoelectronic devices.

The synthesis of methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation at the desired position on the benzoic acid ring followed by protection of the amino group with a Boc moiety. The iodination step is particularly critical and often requires careful optimization to ensure high regioselectivity and yield. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and minimize byproducts.

In conclusion, methyl 4-{(tert-butoxy)carbonylamino}-3-iodobenzoate (CAS NO. 755034-85-6) is a versatile intermediate with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in drug discovery and material science.